Cas no 1208468-03-4 (4-(1H-1,3-benzodiazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide
• CAS No: 1208468-03-4
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6453695
• PubChem ID: 45553258
• Update Time: 2024-01-13

4-(1H-1,3-benzodiazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide
• 4-(1H-benzo[d]imidazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide
• AKOS024268068
• VU0521696-1
• SR-01000925056
• SR-01000925056-1
• 4-(1H-benzimidazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide
• 1208468-03-4
• F5826-0114

• Inchi： 1S/C15H21N5O2/c1-22-11-6-16-15(21)20-9-7-19(8-10-20)14-17-12-4-2-3-5-13(12)18-14/h2-5H,6-11H2,1H3,(H,16,21)(H,17,18)
• InChI Key： FTFWCLMCVDMJRN-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)N1CCN(C2=NC3C=CC=CC=3N2)CC1

Computed Properties

• Exact Mass: 303.17
• Monoisotopic Mass: 303.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5A^2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines